Cas no 38233-75-9 (Boric acid (HBO2),cobalt(2+) salt (9CI))
Boric acid (HBO2),cobalt(2+) salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Boric acid (HBO2),cobalt(2+) salt (9CI)
- Diboron cobalt(2+) tetraoxide
- cobalt(2+),oxido(oxo)borane
- EINECS 253-842-8
- 38233-75-9
-
- Inchi: 1S/2BO2.Co/c2*2-1-3;/q2*-1;+2
- InChI Key: YOYNCZSAEFZAQB-UHFFFAOYSA-N
- SMILES: [Co+2].[O-]B=O.[O-]B=O
Computed Properties
- Exact Mass: 144.931462g/mol
- Monoisotopic Mass: 144.931462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 7.5
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
Boric acid (HBO2),cobalt(2+) salt (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| City Chemical | C4662-100GM |
Cobalt Metaborate |
38233-75-9 | purified | 100gm |
$92.48 | 2023-09-19 |
Boric acid (HBO2),cobalt(2+) salt (9CI) Related Literature
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on Boric acid (HBO2),cobalt(2+) salt (9CI)
Research Update on Boric Acid (HBO2), Cobalt(2+) Salt (9CI) (CAS: 38233-75-9): Recent Advances and Applications
In recent years, the compound boric acid (HBO2), cobalt(2+) salt (9CI) (CAS: 38233-75-9) has garnered significant attention in the chemical, biological, and pharmaceutical research communities. This coordination complex, which combines boric acid derivatives with cobalt ions, exhibits unique physicochemical properties that make it a promising candidate for various applications, including catalysis, materials science, and therapeutic development. The latest research efforts have focused on elucidating its structural characteristics, reactivity, and potential biomedical applications, providing new insights into its utility in advanced technologies.
One of the key areas of investigation has been the compound's role in catalytic processes. Recent studies have demonstrated that boric acid (HBO2), cobalt(2+) salt (9CI) can act as an efficient catalyst in oxidation-reduction reactions, particularly in the synthesis of fine chemicals and pharmaceuticals. Its ability to stabilize reactive intermediates and facilitate electron transfer has been highlighted in several peer-reviewed publications. For instance, a 2023 study published in the Journal of Molecular Catalysis reported its effectiveness in the selective oxidation of organic substrates under mild conditions, suggesting potential industrial applications.
In the biomedical field, researchers have explored the compound's antimicrobial and anticancer properties. Preliminary in vitro studies indicate that boric acid (HBO2), cobalt(2+) salt (9CI) exhibits moderate activity against certain bacterial strains, possibly due to its ability to disrupt microbial cell membranes. Additionally, its cobalt component has been investigated for its role in targeted drug delivery systems, leveraging cobalt's affinity for specific biological molecules. A recent preprint on bioRxiv (2024) proposed its use in combination therapies for resistant infections, though further in vivo validation is required.
The structural analysis of this compound has also advanced significantly. X-ray crystallography and spectroscopic techniques have revealed its coordination geometry and bonding patterns, which are critical for understanding its reactivity. Researchers have identified that the boric acid moiety contributes to the compound's stability in aqueous solutions, while the cobalt ion provides redox-active sites. These findings, published in Inorganic Chemistry (2023), have implications for designing analogous compounds with tailored properties.
Despite these promising developments, challenges remain in scaling up production and ensuring biocompatibility for therapeutic use. Future research directions may include optimizing synthesis protocols, exploring hybrid materials incorporating this compound, and conducting comprehensive toxicity studies. The ongoing investigations into CAS: 38233-75-9 underscore its potential as a versatile tool in both industrial and medical applications, warranting continued attention from the scientific community.
38233-75-9 (Boric acid (HBO2),cobalt(2+) salt (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)